(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one

Specification

• CAS No.: 303798-65-4
• Molecular Formula: C18H11BrN2O2S2
• Molecular Weight: 431.32
• IUPAC Name: 3-(3-benzyl-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl)-5-bromoindol-2-one
• Standard InChI: InChI=1S/C18H11BrN2O2S2/c19-11-6-7-13-12(8-11)14(16(22)20-13)15-17(23)21(18(24)25-15)9-10-4-2-1-3-5-10/h1-8,23H,9H2
• Standard InChI Key: GJFMAFXKHJXJPC-PFONDFGASA-N
• SMILES: C1=CC=C(C=C1)CN2C(=C(SC2=S)C3=C4C=C(C=CC4=NC3=O)Br)O

Introduction

(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one is a complex organic compound belonging to the class of thiazolidinones. It features a thiazolidine ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a benzyl group and a bromo-substituted indoline moiety contributes to its unique chemical properties and potential biological activities.

Potential Applications:

• Anti-cancer Research: Preliminary studies indicate potential in inhibiting cell proliferation.

• Pharmaceutical Development: Further research is required to explore its therapeutic potential.

Characterization Techniques

Characterization of this compound typically involves techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural elucidation.

Characterization Techniques:

Technique	Purpose
NMR Spectroscopy	Structural elucidation and confirmation of molecular structure.
Mass Spectrometry	Determination of molecular weight and fragmentation patterns.

Comparison with Similar Compounds

Similar compounds, such as 3-benzyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one and 3-benzyl-5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one, share similar structural features but differ in their alkyl substituents on the indoline ring.

Comparison Table:

Compound	Molecular Formula	Key Features
(Z)-3-benzyl-5-(5-bromo-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one	Not specified	Benzyl group, bromo-substituted indoline moiety.
3-benzyl-5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one	C22H19BrN2O2S2	Butyl substituent on indoline ring.
3-benzyl-5-(5-bromo-1-ethyl-2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one	C20H15BrN2O2S2	Ethyl substituent on indoline ring.